Cas no 529-32-8 (decahydronaphthalen-1-ol)

decahydronaphthalen-1-ol structure

decahydronaphthalen-1-ol structure

Product Name:decahydronaphthalen-1-ol

CAS No:529-32-8

Molecular Formula:C₇H₁₀O

Molecular Weight:110.1537

MDL:MFCD00070718

CID:373087

PubChem ID:102425

decahydronaphthalen-1-ol Properties

Names and Identifiers

- 1-Naphthalenol,decahydro-
- decahydro-1-naphthol
- 2,3-dimethylpent-1-en-4-yn-3-ol
- 1-Decalol
- decalinol
- FT-0654738
- EN300-314646
- 1-Naphthalenol, decahydro-
- Decahydro-1-naphthalenol
- NSC155638
- NSC-155638
- DECAHYDRONAPHTHALEN-1-OL
- cis-Decahydro-1-naphthol
- (+/-)-decahydronaphthalen-1-ol
- AKOS040751470
- 1.alpha., 4a.alpha., 8a.beta.-Decehydro-1-naphthalenol
- Decahydro-1-naphthalenol #
- 1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-1-ol
- NS00042488
- 529-32-8
- AI3-11182
- SCHEMBL712232
- DTXSID601313369
- EINECS 208-458-5
- +Expand
- MDL： MFCD00070718
- InChIKey： NDZOISQLWLWLEW-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h8-11H,1-7H2
- SMILES： C1CCC2C(C1)CCCC2O

Computed Properties

Exact Mass: 154.13584
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 154.136
Heavy Atom Count: 11
Complexity: 133
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 20.2A^2

Experimental Properties

PSA: 20.23
Refractive Index: 1.4723 (estimate)
Boiling Point: 238 ºC
Melting Point: 48-50 ºC
Flash Point: 102 ºC
Density: 0.992

decahydronaphthalen-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00DCUV-50mg	decahydro-1-naphthol	529-32-8	95%	50mg	$111.00
A2B Chem LLC	AG22391-50mg	decahydro-1-naphthol	529-32-8	95%	50mg	$80.00	2024-04-19
Aaron	AR00DD37-50mg	decahydro-1-naphthol	529-32-8	95%	50mg	$83.00
Enamine	EN300-314646-0.05g	decahydronaphthalen-1-ol	529-32-8	95%	0.05g	$42.0	2023-09-05
TRC	B429673-50mg	decahydronaphthalen-1-ol	529-32-8		50mg	$ 50.00	2022-06-07

decahydronaphthalen-1-ol Synthesis

Synthetic Circuit 1

493-02-7

493-02-7

529-32-8

529-32-8

55693-34-0

55693-34-0

21370-71-8

21370-71-8

16021-08-2

16021-08-2

825-51-4

825-51-4

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , 2,2′-Bipyridine , Oxygen Catalysts: Hexakis[μ-(acetato-κO:κO′)]-μ3-oxotris(pyridine)triiron Solvents: Pyridine

Reference

Selective oxidation of saturated hydrocarbons using an electrochemical modification of the Gif system

Balavoine, Gilbert; et al, Tetrahedron Letters, 1986, 27(25), 2849-52

Synthetic Circuit 2

91-17-8

91-17-8

529-32-8

529-32-8

4832-17-1

4832-17-1

4832-16-0

4832-16-0

3574-58-1

3574-58-1

1654-87-1

1654-87-1

825-51-4

825-51-4

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Carbon Solvents: Acetone ; 2 h, 3 MPa, 150 °C

Reference

Continuous Homogeneous Catalytic Oxidation of C-H Bonds by Metal-Free Carbon Dots with a Poly(ascorbic acid) Structure

Wang, Xiao; et al, ACS Applied Materials & Interfaces, 2022, 14(23), 26682-26689

decahydronaphthalen-1-ol Raw materials

trans-Decahydronaphthalene

decahydronaphthalen-1-ol Preparation Products

decahydronaphthalen-1-ol Related Literature

1. Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†

John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
2. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
3. Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†

Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
4. Microcasting with agarose gel via degassed polydimethylsiloxane molds for repellency-guided cell patterning†

Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo Tanaka RSC Adv., 2016,6, 54754-54762
5. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68
6. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
7. Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
8. Contents

Soft Matter, 2007,3, 127-136
9. A waste-minimized protocol for the preparation of 1,2-azido alcohols and 1,2-amino alcohols†

Eleonora Ballerini,Paolo Crotti,Ileana Frau,Daniela Lanari,Ferdinando Pizzo,Luigi Vaccaro Green Chem., 2013,15, 2394-2400
10. Applications of advanced hybrid organic–inorganic nanomaterials: from laboratory to market†

Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753

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